1-(4-Bromo-2-fluorophenyl)cyclopropane-1-carbonitrile
Cat. No. B1373887
Key on ui cas rn:
749928-88-9
M. Wt: 240.07 g/mol
InChI Key: FLVJVGSVWLFBRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07148226B2
Procedure details
To a slurry of sodium hydride (60% dispersion in mineral oil, 0.82 g, 20.6 mmol) in DMF (20 mL) cooled to 0° C. was added a solution of (4-bromo-2-fluoro-phenyl)-acetonitrile (2.0 g, 9.35 mmol) from Step 1 above dissolved in THF (10 mL). The reaction was stirred till gas evolution ceased, and then 1,2-dibromoethane (1.8 mL, 20.6 mmol) was added slowly. The reaction was stirred for 30 minutes, and then diluted with 100 mL EtOAc. The solids were removed by filtration, and the organic layer was washed with 100 mL water. The organic layer was dried over MgSO4, and then filtered. The mother liquor was concentrated by rotary evaporation, and the product was distilled under high vacuum (0.3 torr, 45° C.). Yield: 0.98 g, 44%.
Identifiers
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REACTION_CXSMILES
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[H-].[Na+].[Br:3][C:4]1[CH:9]=[CH:8][C:7]([CH2:10][C:11]#[N:12])=[C:6]([F:13])[CH:5]=1.Br[CH2:15][CH2:16]Br>CN(C=O)C.C1COCC1.CCOC(C)=O>[Br:3][C:4]1[CH:9]=[CH:8][C:7]([C:10]2([C:11]#[N:12])[CH2:16][CH2:15]2)=[C:6]([F:13])[CH:5]=1 |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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0.82 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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|
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
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Name
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|
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Quantity
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2 g
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Type
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reactant
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Smiles
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BrC1=CC(=C(C=C1)CC#N)F
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Step Three
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Name
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Quantity
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1.8 mL
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Type
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reactant
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Smiles
|
BrCCBr
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Step Four
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
|
C1CCOC1
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Step Five
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Name
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|
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CCOC(=O)C
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The reaction was stirred till gas evolution
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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The reaction was stirred for 30 minutes
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Duration
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30 min
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CUSTOM
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Type
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CUSTOM
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Details
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The solids were removed by filtration
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WASH
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Type
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WASH
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Details
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the organic layer was washed with 100 mL water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The mother liquor was concentrated by rotary evaporation
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DISTILLATION
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Type
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DISTILLATION
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Details
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the product was distilled under high vacuum (0.3 torr, 45° C.)
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Outcomes
Product
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Name
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|
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Type
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Smiles
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BrC1=CC(=C(C=C1)C1(CC1)C#N)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
